Cas no 1421583-45-0 (N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide)

• Product Name: N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide
• CAS No: 1421583-45-0
• MF: C₂₂H₂₈F₃N₃O
• MW: 407.472435951233
• CID: 5402351
• Update Time: 2025-09-27

N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]adamantane-1-carboxamide
• N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide

• Inchi： 1S/C22H28F3N3O/c23-22(24,25)19-16-3-1-2-4-17(16)27-18(28-19)5-6-26-20(29)21-10-13-7-14(11-21)9-15(8-13)12-21/h13-15H,1-12H2,(H,26,29)
• InChI Key： BSPSYIKZPGPSQP-UHFFFAOYSA-N
• SMILES： C12(C(NCCC3=NC(C(F)(F)F)=C4C(=N3)CCCC4)=O)CC3CC(CC(C3)C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide

Recent Advances in the Study of N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide (CAS: 1421583-45-0)

In recent years, the compound N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide (CAS: 1421583-45-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a trifluoromethyl-substituted tetrahydroquinazoline core and an adamantane carboxamide moiety, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide has been optimized to achieve high yields and purity, as reported in recent studies. The key steps involve the condensation of 2-amino-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline with adamantane-1-carboxylic acid derivatives, followed by purification using advanced chromatographic techniques. Researchers have emphasized the importance of controlling reaction conditions to minimize side products and ensure the reproducibility of the synthesis process.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific biological targets. Recent in vitro and in vivo studies have highlighted its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit the activity of cyclooxygenase-2 (COX-2) with a higher affinity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity suggests a reduced risk of gastrointestinal side effects, which are commonly associated with non-selective COX inhibitors.

Furthermore, preliminary investigations into the compound's pharmacokinetic properties have revealed favorable characteristics, such as good oral bioavailability and a relatively long half-life. These attributes make it a promising candidate for further development as an oral therapeutic agent. Animal studies have also indicated that the compound exhibits a favorable safety profile, with no significant toxicity observed at therapeutic doses. However, additional toxicological studies are warranted to fully assess its safety for human use.

In addition to its anti-inflammatory properties, recent research has explored the potential of N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide in other therapeutic areas. For example, studies have suggested its efficacy in modulating neurotransmitter systems, which could have implications for the treatment of neurological disorders such as Parkinson's disease and epilepsy. The compound's ability to cross the blood-brain barrier further supports its potential utility in central nervous system (CNS) disorders.

Despite these promising findings, several challenges remain to be addressed. For instance, the precise mechanism of action of the compound is not yet fully understood, and further mechanistic studies are needed to elucidate its interactions with biological targets. Additionally, the scalability of its synthesis and the optimization of its formulation for clinical use are areas that require further investigation. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial to advancing this compound through the drug development pipeline.

In conclusion, N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}adamantane-1-carboxamide represents a promising candidate for therapeutic development, with demonstrated activity in multiple biological systems. Continued research efforts will be essential to fully realize its potential and translate these findings into clinically viable treatments. The compound's unique structural and pharmacological properties position it as a valuable addition to the arsenal of modern medicinal chemistry.